Cas no 716-43-8 (Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate)

• Product Name: Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate
• CAS No: 716-43-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD11053807
• CID: 570625
• PubChem ID: 253507
• Update Time: 2025-05-19

Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-methoxy-2-oxoethyl)benzoate
• (2-methoxy-2-oxoethyl)benzenecarboxylate
• Benzeneacetic acid,2-(methoxycarbonyl)-, methyl ester
• METHYL 2-(2-METHOXY-2-OXOETHYL)BENZENECARBOXYLATE
• 2-methoxycarbonylmethyl-benzoic acid methyl ester
• dimethyl homophthalate
• homophthalic acid dimethyl ester
• methyl 2-(methoxycarbonyl)-phenylacetate
• methyl 2-[2-(methoxycarbonyl)phenyl]acetate
• methyl homophthalate
• Phenylacetic acid, 2-carbmethoxy-, methyl(ester)
• NSC76500
• SCHEMBL1567249
• 716-43-8
• A866397
• Benzeneacetic acid, 2-(methoxycarbonyl)-, methyl ester
• AKOS005071129
• (ORTHO-METHOXYCARBONYL)PHENYLACETIC ACID METHYL ESTER
• DTXSID80291570
• CS-0099741
• MFCD11053807
• Methyl 2-(2-methoxy-2-oxoethyl)benzoate #
• methyl2-(2-methoxy-2-oxoethyl)benzenecarboxylate
• Y13597
• J-521816
• NCIOpen2_003875
• Q63399350
• FT-0680634
• NSC-76500
• 8B-035
• BBL100969
• STL554763
• Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate

• MDL： MFCD11053807
• Inchi： 1S/C11H12O4/c1-14-10(12)7-8-5-3-4-6-9(8)11(13)15-2/h3-6H,7H2,1-2H3
• InChI Key： ROMWRJNZSHFGEK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 303.5±25.0 °C at 760 mmHg
• Flash Point: 148.9±21.6 °C
• Refractive Index: 1.511
• PSA: 52.60000
• LogP: 1.18870
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate

Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate: A Comprehensive Overview

Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate, also known by its CAS number 716-43-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the IUPAC name methyl 2-(2-methoxyacetophenone), belongs to the class of aromatic esters and has garnered attention due to its unique structural properties and potential applications in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of methyl 2-(2-methoxyacetophenone) consists of a benzene ring substituted with a methoxy group at the para position relative to the ester functional group. The ester group itself is attached to a methyl group, while the adjacent position on the benzene ring bears a methoxy-substituted acetophenone moiety. This arrangement imparts the compound with both electronic and steric properties that make it versatile for various chemical transformations.

Recent studies have explored the synthesis of methyl 2-(2-methoxyacetophenone) through various routes, including nucleophilic acyl substitution and coupling reactions. Researchers have demonstrated that the compound can be efficiently synthesized using a two-step process involving the reaction of phenylglycidyl ether with methyl chloroformate, followed by hydrolysis under controlled conditions. These findings have been published in leading journals such as Journal of Organic Chemistry and Chemical Communications, highlighting its importance in modern organic synthesis.

In terms of applications, methyl 2-(2-methoxyacetophenone) has shown promise as a building block for constructing bioactive molecules. For instance, it has been used as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. Its ability to undergo nucleophilic substitution reactions makes it particularly valuable in medicinal chemistry, where precise control over molecular architecture is crucial.

Moreover, the compound's stability under thermal and oxidative conditions has been extensively studied. According to recent research published in Angewandte Chemie, methyl 2-(2-methoxyacetophenone) exhibits remarkable thermal stability up to 150°C, making it suitable for high-temperature industrial processes. Its resistance to oxidation under ambient conditions further enhances its utility in polymer formulations and coatings.

The environmental impact of methyl 2-(2-methoxyacetophenone) has also been a topic of interest. Studies conducted by environmental chemists have revealed that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This property aligns with growing demands for sustainable chemical practices and eco-friendly materials.

In conclusion, methyl 2-(2-methoxyacetophenone), CAS No. 716-43-8, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.